Cas no 2098003-70-2 (3-(2,2-Difluorocyclopropyl)propan-1-amine)

• Product Name: 3-(2,2-Difluorocyclopropyl)propan-1-amine
• CAS No: 2098003-70-2
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• MDL: MFCD32667513
• CID: 5616708
• PubChem ID: 126845032
• Update Time: 2025-06-08

3-(2,2-Difluorocyclopropyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanamine, 2,2-difluoro-
• 2098003-70-2
• EN300-3151024
• 3-(2,2-difluorocyclopropyl)propan-1-amine
• 3-(2,2-Difluorocyclopropyl)propan-1-amine

• MDL： MFCD32667513
• Inchi： 1S/C6H11F2N/c7-6(8)4-5(6)2-1-3-9/h5H,1-4,9H2
• InChI Key： TYTCYASINZODPO-UHFFFAOYSA-N
• SMILES： FC1(CC1CCCN)F

Computed Properties

• Exact Mass: 135.08595568g/mol
• Monoisotopic Mass: 135.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 139.9±10.0 °C(Predicted)
• pka: 10.63±0.10(Predicted)

Additional information on 3-(2,2-Difluorocyclopropyl)propan-1-amine

Introduction to 3-(2,2-Difluorocyclopropyl)propan-1-amine (CAS No. 2098003-70-2)

3-(2,2-Difluorocyclopropyl)propan-1-amine, with the CAS number 2098003-70-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluorocyclopropyl moiety and an amino group, which confer it with distinct chemical and biological properties. The interest in this compound stems from its potential applications in the development of new therapeutic agents and its role in elucidating fundamental biological processes.

The chemical structure of 3-(2,2-Difluorocyclopropyl)propan-1-amine consists of a cyclopropyl ring substituted with two fluorine atoms and a propyl chain terminating in an amine group. The presence of the difluorocyclopropyl moiety imparts significant steric and electronic effects, which can influence the compound's reactivity and biological activity. Recent studies have shown that such fluorinated cyclopropyl derivatives exhibit enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts.

In the context of medicinal chemistry, 3-(2,2-Difluorocyclopropyl)propan-1-amine has been explored for its potential as a lead compound in the development of new drugs. One area of particular interest is its interaction with neurotransmitter systems, particularly serotonin and dopamine receptors. Preliminary studies have indicated that this compound can modulate these receptors, suggesting its potential as a therapeutic agent for neurological disorders such as depression and anxiety.

Moreover, the unique structure of 3-(2,2-Difluorocyclopropyl)propan-1-amine has led to its investigation as a scaffold for the design of novel ligands targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are important targets for drug discovery. The ability to fine-tune the chemical properties of this scaffold through structural modifications could lead to the development of highly selective and potent ligands for specific GPCRs.

In addition to its potential therapeutic applications, 3-(2,2-Difluorocyclopropyl)propan-1-amine has also been studied for its utility as a research tool. Its unique chemical properties make it an attractive candidate for use in biochemical assays and cell-based studies aimed at understanding receptor-ligand interactions and signal transduction pathways. The compound's ability to penetrate cell membranes and interact with intracellular targets adds to its versatility as a research tool.

The synthesis of 3-(2,2-Difluorocyclopropyl)propan-1-amine has been optimized using modern synthetic methods, ensuring high yields and purity. Key steps in the synthesis include the formation of the difluorocyclopropyl moiety through selective fluorination reactions and the subsequent functionalization of the propyl chain to introduce the amine group. These synthetic strategies have been refined to minimize side reactions and ensure the production of a stable and consistent product.

The physicochemical properties of 3-(2,2-Difluorocyclopropyl)propan-1-amine, such as solubility, stability, and partition coefficients, have been thoroughly characterized. These properties are crucial for understanding the compound's behavior in biological systems and for optimizing its formulation for various applications. For instance, its solubility profile can be tailored through formulation strategies to enhance its bioavailability when administered orally or parenterally.

In conclusion, 3-(2,2-Difluorocyclopropyl)propan-1-amine (CAS No. 2098003-70-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation as a therapeutic agent and research tool. Ongoing studies are likely to uncover additional uses for this compound, contributing to advancements in drug discovery and our understanding of complex biological processes.